Cas no 1780045-62-6 (5-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile)

• Product Name: 5-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile
• CAS No: 1780045-62-6
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900381
• PubChem ID: 73554986
• Update Time: 2026-02-27

5-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-hydroxypicolinonitrile
• 5-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile
• 5-BROMO-6-OXO-1H-PYRIDINE-2-CARBONITRILE
• AKOS023833162
• D82861
• 1780045-62-6
• CS-0160636
• MFCD28099432
• SCHEMBL24195963
• BS-50449

• Inchi： 1S/C6H3BrN2O/c7-5-2-1-4(3-8)9-6(5)10/h1-2H,(H,9,10)
• InChI Key： XAOJFQXRFSUQMB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)NC1=O

Computed Properties

• Exact Mass: 197.94288g/mol
• Monoisotopic Mass: 197.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9